Cas no 29169-79-7 (3-Phorbinepropanoicacid,3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,methyl ester (9CI))

3-Phorbinepropanoicacid,3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,methyl ester (9CI) structure
29169-79-7 structure
Product Name:3-Phorbinepropanoicacid,3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,methyl ester (9CI)
CAS No:29169-79-7
MF:C36H38N4O5
MW:606.710729122162
CID:239379
PubChem ID:168864
Update Time:2025-04-19

3-Phorbinepropanoicacid,3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Phorbinepropanoicacid,3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-,methyl ester (9CI)
    • Methyl phaeoporphyrin a(5)
    • 29169-79-7
    • Me-Php-a5
    • 3-Phorbinepropanoic acid, 3,4-didehydro-9,14-diethyl-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-, methyl ester
    • methyl 11,16-diethyl-4-hydroxy-22-(3-methoxy-3-oxopropyl)-12,17,21,26-tetramethyl-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,4,6,8(26),9,11,13(25),14,16,18,20(23),21-dodecaene-3-carboxylate
    • Inchi: 1S/C36H38N4O5/c1-9-20-16(3)23-13-25-18(5)22(11-12-29(41)44-7)33(39-25)31-32(36(43)45-8)35(42)30-19(6)26(40-34(30)31)15-28-21(10-2)17(4)24(38-28)14-27(20)37-23/h13-15,32,37,42H,9-12H2,1-8H3/b23-13-,27-14-,28-15-,33-31-
    • InChI Key: ASWZCZBSLCQCBI-RELRFEJVSA-N
    • SMILES: OC1=C2C(C)=C3C=C4C(CC)=C(C)C(C=C5C(CC)=C(C)C(=CC6C(C)=C(CCC(=O)OC)C(=C(C2=N3)C1C(=O)OC)N=6)N5)=N4 |t:6,14,21,33|

Computed Properties

  • Exact Mass: 606.28422
  • Monoisotopic Mass: 606.28422
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 8
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127
  • XLogP3: 2.5
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